Cas no 952435-06-2 (5,7-Dichloro-3-methylthieno[3,2-b]pyridine)

• Product Name: 5,7-Dichloro-3-methylthieno[3,2-b]pyridine
• CAS No: 952435-06-2
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• MDL: MFCD10000847
• CID: 1083584
• Update Time: 2025-11-02

5,7-Dichloro-3-methylthieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-3-methylthieno[3,2-b]pyridine
• 5,7-Dichloro-3-methylthieno[3,2-b]pyridine (ACI)
• 5,7-Dichloro-3-methyl-thieno[3,2-b]pyridine

• MDL： MFCD10000847
• Inchi： 1S/C8H5Cl2NS/c1-4-3-12-8-5(9)2-6(10)11-7(4)8/h2-3H,1H3
• InChI Key： FFSJSUBADRUOBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C2SC=C(C=2N=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Additional information on 5,7-Dichloro-3-methylthieno[3,2-b]pyridine

5,7-Dichloro-3-methylthieno[3,2-b]pyridine (CAS No. 952435-06-2): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

5,7-Dichloro-3-methylthieno[3,2-b]pyridine (CAS No. 952435-06-2) is a highly specialized heterocyclic compound that has garnered significant attention in both pharmaceutical research and advanced material science. This unique molecule, belonging to the thienopyridine family, combines the structural features of a thiophene ring fused with a pyridine moiety, further modified with chlorine and methyl substituents. Its distinct chemical architecture makes it a valuable building block for drug discovery and functional materials.

The growing interest in 5,7-Dichloro-3-methylthieno[3,2-b]pyridine stems from its remarkable electronic properties and biological activity potential. Researchers are particularly intrigued by its applications in developing small molecule therapeutics, where its heterocyclic core serves as an excellent scaffold for targeting various disease pathways. The compound's electron-rich structure also makes it attractive for organic electronic applications, aligning with current trends in sustainable material development.

From a synthetic chemistry perspective, 952435-06-2 offers several advantages. The presence of chlorine substituents at the 5 and 7 positions provides convenient handles for further functionalization through cross-coupling reactions, while the methyl group at position 3 contributes to the compound's stability. This combination of reactive sites and stability makes it particularly useful in medicinal chemistry workflows, where rapid derivatization is often required.

The pharmaceutical potential of 5,7-Dichloro-3-methylthieno[3,2-b]pyridine is currently being explored in multiple therapeutic areas. Its structural similarity to biologically active thienopyridine derivatives suggests potential applications in central nervous system disorders, inflammation modulation, and metabolic disease treatment. The compound's ability to interact with various enzyme systems while maintaining good drug-like properties makes it a promising candidate for lead optimization programs.

In material science, the thieno[3,2-b]pyridine core of this compound exhibits interesting photophysical properties. Researchers are investigating its use in organic semiconductors, particularly for applications in OLED technology and organic photovoltaics. The chlorine substituents provide opportunities for further conjugation extension, potentially leading to materials with tailored electronic band gaps for specific device applications.

The synthesis of 5,7-Dichloro-3-methylthieno[3,2-b]pyridine typically involves multi-step procedures starting from readily available thiophene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. The compound's relatively straightforward purification profile adds to its appeal as a research chemical.

Analytical characterization of 952435-06-2 reveals important physicochemical properties. The compound demonstrates good thermal stability, with decomposition temperatures typically above 200°C, making it suitable for various processing conditions. Its solubility profile, showing moderate solubility in common organic solvents but limited water solubility, provides useful information for formulation scientists working with this compound.

Current market trends indicate increasing demand for specialized thienopyridine derivatives like 5,7-Dichloro-3-methylthieno[3,2-b]pyridine. Pharmaceutical companies and academic research institutions are actively sourcing high-quality samples of this compound for their drug discovery programs. The material science sector also shows growing interest, particularly among researchers developing next-generation organic electronic materials.

Quality control aspects of 5,7-Dichloro-3-methylthieno[3,2-b]pyridine production are critical for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity certificates, NMR spectra, and mass spectrometry confirmation. These quality assurances are particularly important for researchers requiring batch-to-batch consistency in their experiments.

Looking forward, the applications of 952435-06-2 are expected to expand as researchers uncover new properties of this versatile compound. Its potential in targeted drug delivery systems and as a component in functionalized nanomaterials represents particularly exciting directions for future investigation. The compound's unique combination of structural features ensures it will remain relevant across multiple scientific disciplines.

For researchers considering working with 5,7-Dichloro-3-methylthieno[3,2-b]pyridine, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for handling organic compounds should be observed to ensure safe and productive research outcomes.

The commercial availability of 5,7-Dichloro-3-methylthieno[3,2-b]pyridine has improved significantly in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Researchers can typically obtain samples ranging from milligram quantities for initial screening to kilogram scales for more extensive development work, facilitating its adoption across different research programs.

In conclusion, 5,7-Dichloro-3-methylthieno[3,2-b]pyridine (CAS No. 952435-06-2) represents a fascinating example of how carefully designed heterocyclic compounds can bridge multiple scientific disciplines. Its dual potential in pharmaceutical development and advanced materials research ensures its continued importance in scientific innovation. As research methodologies advance and new applications emerge, this compound is likely to play an increasingly significant role in addressing contemporary scientific challenges.